Cas no 2228837-75-8 (3-(2,6-dichloro-5-fluoropyridin-3-yl)propanenitrile)

• Product Name: 3-(2,6-dichloro-5-fluoropyridin-3-yl)propanenitrile
• CAS No: 2228837-75-8
• MF: C₈H₅Cl₂FN₂
• MW: 219.04310297966
• CID: 6327015
• PubChem ID: 165635701
• Update Time: 2025-10-28

3-(2,6-dichloro-5-fluoropyridin-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloro-5-fluoropyridin-3-yl)propanenitrile
• 2228837-75-8
• EN300-1975781

• Inchi： 1S/C8H5Cl2FN2/c9-7-5(2-1-3-12)4-6(11)8(10)13-7/h4H,1-2H2
• InChI Key： IEHIVNIOZXZZSM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)CCC#N

Computed Properties

• Exact Mass: 217.9813817g/mol
• Monoisotopic Mass: 217.9813817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-(2,6-dichloro-5-fluoropyridin-3-yl)propanenitrile

Professional Introduction to 3-(2,6-dichloro-5-fluoropyridin-3-yl)propanenitrile (CAS No. 2228837-75-8)

3-(2,6-dichloro-5-fluoropyridin-3-yl)propanenitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 2228837-75-8, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of both chloro and fluoropyridine moieties, make it a valuable building block for developing novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains, particularly in medicinal chemistry and drug discovery. The 2,6-dichloro-5-fluoropyridine core is a well-known pharmacophore that has been extensively studied for its ability to enhance the binding affinity and selectivity of small-molecule drugs. This feature has led to its incorporation in numerous drug candidates targeting various diseases, including cancer and infectious disorders.

In recent years, there has been a surge in research focused on developing next-generation antiviral and anticancer agents. The structural motif of 3-(2,6-dichloro-5-fluoropyridin-3-yl)propanenitrile aligns closely with the requirements for such compounds, making it a promising candidate for further exploration. Studies have demonstrated that the combination of chloro and fluorine substituents can significantly modulate the electronic properties of the pyridine ring, thereby influencing the biological activity of the resulting molecules.

The compound's utility extends beyond pharmaceutical applications. In agrochemical research, derivatives of 3-(2,6-dichloro-5-fluoropyridin-3-yl)propanenitrile have shown potential as intermediates in the synthesis of novel pesticides and herbicides. These compounds are designed to target specific enzymes or receptors in pests, offering a more selective and environmentally friendly approach to crop protection.

Advances in synthetic methodologies have further enhanced the accessibility and versatility of 3-(2,6-dichloro-5-fluoropyridin-3-yl)propanenitrile. Modern techniques such as cross-coupling reactions and palladium-catalyzed transformations have enabled chemists to efficiently incorporate this moiety into more complex molecular frameworks. This has opened up new avenues for drug discovery and material science applications.

The pharmacological properties of 3-(2,6-dichloro-5-fluoropyridin-3-yl)propanenitrile have been extensively investigated in preclinical studies. Researchers have explored its interactions with various biological targets, including kinases, proteases, and ion channels. These studies have revealed promising leads for developing drugs with improved efficacy and reduced side effects. For instance, derivatives of this compound have shown inhibitory activity against several cancer-related enzymes, making them attractive candidates for further development.

The synthesis of 3-(2,6-dichloro-5-fluoropyridin-3-yl)propanenitrile involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and optimized protocols is essential to ensure the yield and quality of the final product. Industrial-scale production often employs continuous flow chemistry techniques to enhance efficiency and scalability.

In conclusion, 3-(2,6-dichloro-5-fluoropyridin-3-yl)propanenitrile (CAS No. 2228837-75-8) is a versatile chemical intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable tool for drug discovery and material science research. As advancements continue to emerge in synthetic chemistry and molecular biology, the role of this compound is expected to expand even further.